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Executive Summary & Product Identity

4-((Triisopropylsilyl)oxy)benzoic acid (CAS: 1163689-92-6) is a critical reference standard

and advanced intermediate used in medicinal chemistry and materials science. It represents a
benzoic acid scaffold where the para-phenolic hydroxyl is masked by a Triisopropylsilyl (TIPS)

group.

Unlike transient protecting groups (e.g., TMS) or traditional ethers (e.g., Methyl, Benzyl), the
TIPS moiety offers a unique steric-electronic profile. It provides exceptional stability against
basic hydrolysis and nucleophilic attack while retaining lability to fluoride sources (TBAF) and
strong acids. This guide compares its performance against industry alternatives (TBDMS,
TBDPS, Benzyl) to validate its selection in high-fidelity synthetic routes.

Chemical Profile
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Property Specification

Chemical Name 4-((Triisopropylsilyl)oxy)benzoic acid
CAS Number 1163689-92-6

Molecular Formula C16H2603Si

Molecular Weight 294.46 g/mol

Appearance White to off-white crystalline solid

Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility
Water

o Orthogonal protection strategies; Impurity
Key Application o )
profiling in APl synthesis

Comparative Performance Analysis

The selection of a reference standard or building block hinges on its stability profile during
reaction cycling. The TIPS-protected benzoic acid is compared below with its primary
analogues: TBDMS (tert-Butyldimethylsilyl) and Benzyl ethers.

Hydrolytic Stability (Experimental Insights)

The TIPS group is significantly more bulky than TBDMS, shielding the silicon-oxygen bond.

» Acidic Stability: TIPS phenolic ethers are approximately 10-20x more stable than TBDMS
ethers in acidic media (e.g., ACOH/THF).

o Basic Stability: TIPS offers superior resistance to base. In 1M NaOH/MeOH, TBDMS
phenols can undergo premature cleavage, whereas TIPS phenols remain intact, allowing for
the selective hydrolysis of methyl esters in the presence of the TIPS phenol.

Table 1: Comparative Stability of Phenolic Protecting Groups
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acid)
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Use Case

Reference: When
base stability is
required but
hydrogenation is

impossible.

Routine Synthesis:
Cost-effective, easy

removal.

Permanent Protection:

Early-stage synthesis.

Chromatographic Orthogonality

In impurity profiling, 4-((Triisopropylsilyl)oxy)benzoic acid elutes significantly later than 4-

hydroxybenzoic acid and 4-((tert-butyldimethylsilyl)oxy)benzoic acid on Reverse Phase (C18)

columns due to the high lipophilicity of the three isopropyl groups.

e Retention Factor (

) Increase: TIPS > TBDPS > TBDMS > Benzyl > Free Phenol.

e Implication: This distinct retention makes the TIPS derivative an excellent "marker" for

monitoring incomplete deprotection or silylation over-reaction in complex mixtures.
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Visualizing the Decision Logic

The following diagram illustrates the synthetic decision pathway for selecting the TIPS standard
versus alternatives, highlighting the orthogonality principle.

Target: 4-Hydroxybenzoic Acid Scaffold

Requirement: Base Stability?
(e.g., Ester Hydrolysis)

Yes (High Stability Needed) No (Mild Conditions)

[ Select TBDMS-Benzoic Acid j

Requirement: Hydrogenation Compatibility?
(e.g., Alkene present)

No (Double bonds present) \ Yes (Can hydrogenate)

______________________

Performarnce Logic

(CAS 1163689-92-6)

SR IS R BAEE [ Select Benzyl-Benzoic Acid ]

Click to download full resolution via product page

Caption: Decision matrix for selecting 4-((Triisopropylsilyl)oxy)benzoic acid based on
reaction orthogonality constraints.
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Experimental Protocols
Protocol A: Synthesis of the Reference Standard

This protocol yields high-purity material suitable for use as a qualified reference standard.

Reagents:

4-Hydroxybenzoic acid (1.0 eq)

Triisopropylsilyl chloride (TIPS-CI) (1.2 eq)

Imidazole (2.5 eq)

Anhydrous DMF (Dimethylformamide)
Step-by-Step Methodology:

o Dissolution: In a flame-dried flask under Argon, dissolve 4-Hydroxybenzoic acid (1.38 g, 10
mmol) and Imidazole (1.70 g, 25 mmol) in anhydrous DMF (15 mL).

» Addition: Cool the solution to 0°C. Add TIPS-CI (2.31 g, 12 mmol) dropwise via syringe over
10 minutes to control exotherm.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12—-16 hours.
Monitor by TLC (Hexane:EtOAc 4:1). The free phenol spot should disappear.

o Workup: Dilute with Diethyl Ether (100 mL). Wash successively with 1N HCI (2 x 30 mL) to
remove imidazole, Water (3 x 30 mL), and Brine (30 mL).

e Drying: Dry the organic layer over anhydrous NazSOu4, filter, and concentrate in vacuo.

 Purification: Recrystallize from Hexane/Ethyl Acetate or perform flash chromatography (SiOz,
Gradient 0-20% EtOAc in Hexane) to obtain the white crystalline solid.

Protocol B: Quality Control (HPLC-UV)

To qualify the material as a reference standard, use the following method to assess purity and
distinguish it from the free acid impurity.
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Instrument: HPLC with PDA/UV detector (254 nm). Column: C18 Reverse Phase (e.g., Agilent
Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 um). Mobile Phase:

A: 0.1% Formic Acid in Water

B: Acetonitrile Gradient:

0-2 min: 5% B

2-15 min: 5% - 95% B (Linear Gradient)

15-20 min: 95% B Flow Rate: 1.0 mL/min. Expected Results:

4-Hydroxybenzoic acid (Impurity): RT ~ 3.5 min.

4-((Triisopropylsilyl)oxy)benzoic acid (Target): RT ~ 12.8 min (Significant hydrophobic
shift).

Mechanistic Validation

The following diagram details the hydrolytic stability mechanism that differentiates TIPS from
TBDMS, validating its use as a robust standard.
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Steric Shielding (TIPS)

Isopropyl Group 3

Isopropy! Group 2

Si Atom

Blocked by Isopropyl Group 1
Bulky Isopropyls

R | Nucleophilic Attack

7 _ High Stability
OH-/H20 (Reference Standard Integrity)

Click to download full resolution via product page

Caption: Steric shielding mechanism of the TIPS group preventing nucleophilic attack on the
Silicon atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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